Cas no 87806-71-1 (Benzenesulfonyl chloride, 3,5-bis(1,1-dimethylethyl)-4-hydroxy-)

• Product Name: Benzenesulfonyl chloride, 3,5-bis(1,1-dimethylethyl)-4-hydroxy-
• CAS No: 87806-71-1
• MF: C₁₄H₂₁ClO₃S
• MW: 304.832742452621
• CID: 652146
• PubChem ID: 15332942
• Update Time: 2025-04-19

Benzenesulfonyl chloride, 3,5-bis(1,1-dimethylethyl)-4-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 3,5-bis(1,1-dimethylethyl)-4-hydroxy-
• 3,5-ditert-butyl-4-hydroxybenzenesulfonyl chloride
• SCHEMBL4894218
• 87806-71-1
• 3,5-di-t-butyl-4-hydroxybenzenesulfonyl chloride
• DTXSID70571636
• 3,5-Di-tert-butyl-4-hydroxybenzene-1-sulfonyl chloride
• TXEPTQFZJZTOIQ-UHFFFAOYSA-N
• 3,5-di-tert-butyl-4-hydroxy-benzenesulfonyl chloride
• 3,5-di-tertiary-butyl-4-hydroxybenzenesulfonyl chloride

• Inchi： 1S/C14H21ClO3S/c1-13(2,3)10-7-9(19(15,17)18)8-11(12(10)16)14(4,5)6/h7-8,16H,1-6H3
• InChI Key： TXEPTQFZJZTOIQ-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C(=C(C=1)C(C)(C)C)O)C(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 304.0899934g/mol
• Monoisotopic Mass: 304.0899934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 62.8Ų